Cas no 21563-73-5 (benzoyl chloride, 2-amino- (9ci))

benzoyl chloride, 2-amino- (9ci) structure
21563-73-5 structure
Product Name:benzoyl chloride, 2-amino- (9ci)
CAS No:21563-73-5
MF:C7H6ClNO
MW:155.581640720367
CID:911889
PubChem ID:13808903
Update Time:2025-04-19

benzoyl chloride, 2-amino- (9ci) Chemical and Physical Properties

Names and Identifiers

    • benzoyl chloride, 2-amino- (9ci)
    • 2-aminobenzoyl chloride
    • DTXSID10550147
    • 21563-73-5
    • anthraniloyl chloride
    • SCHEMBL3939921
    • Benzoyl chloride, 2-amino-
    • DB-274947
    • Inchi: 1S/C7H6ClNO/c8-7(10)5-3-1-2-4-6(5)9/h1-4H,9H2
    • InChI Key: RLCMQWBYWOIEGD-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 155.01388
  • Monoisotopic Mass: 155.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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